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Compound of Interest

Compound Name: N-(Boc-PEGS5)-N-bis(PEG4-acid)

Cat. No.: B3325257

In-Depth Technical Guide: N-(Boc-PEG5)-N-
bis(PEG4-acid)

This guide provides a comprehensive overview of the chemical and physical properties of N-
(Boc-PEG5)-N-bis(PEG4-acid), a key reagent in modern drug development and
bioconjugation. Tailored for researchers, scientists, and professionals in the field, this document
outlines the molecule's characteristics and potential applications.

Core Molecular Data

N-(Boc-PEG5)-N-bis(PEG4-acid) is a branched polyethylene glycol (PEG) derivative. Its
structure is characterized by a central nitrogen atom to which a Boc-protected PEG5 amine and
two PEG4-acid arms are attached. This arrangement provides a versatile platform for
conjugation chemistries.

It is crucial to distinguish between two similarly named compounds. This guide focuses on the
molecule with a PEG5 chain attached to the amine. A related compound, N-Boc-N-bis(PEGA4-
acid), has a different molecular structure and properties.
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Property N-(Boc-PEG5)-N-bis(PEG4-acid)
Molecular Formula C39H76N2019[1][2]

Molecular Weight 877.0 g/mol [1][2]

CAS Number 2093152-87-3[1][2]

Purity >96%[1]

Chemical Reactivity and Applications

N-(Boc-PEG5)-N-bis(PEG4-acid) is a valuable tool in the development of complex
biomolecules such as antibody-drug conjugates (ADCs) and Proteolysis Targeting Chimeras
(PROTACS)|[3]. Its utility stems from its distinct functional groups:

o Two Terminal Carboxylic Acids: These groups can be activated to react with primary amines
on proteins, peptides, or other molecules to form stable amide bonds. This conjugation is
typically facilitated by activating agents like EDC or HATU[Z2].

o A Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) protecting group on the PEG5 arm
can be removed under acidic conditions[2]. This reveals a primary amine that can be used
for further functionalization, allowing for the sequential attachment of different molecules.

This dual functionality makes the molecule a versatile linker, enabling the precise assembly of
multi-component systems.

General Experimental Protocol: Amide Bond
Formation

While specific protocols are application-dependent, a general methodology for conjugating the
carboxylic acid groups of N-(Boc-PEG5)-N-bis(PEG4-acid) to a primary amine-containing
molecule is as follows:

» Dissolution: Dissolve N-(Boc-PEG5)-N-bis(PEG4-acid) and the amine-containing substrate
in a suitable anhydrous organic solvent (e.g., DMF or DMSO).
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 Activation: Add an activating agent (e.g., EDC and NHS, or HATU) to the solution to convert
the carboxylic acids to a more reactive species. The reaction is typically stirred at room
temperature for a defined period.

» Conjugation: Introduce the amine-containing molecule to the activated linker solution. The
reaction mixture is then stirred for several hours to overnight to allow for the formation of the
amide bond.

« Purification: The final conjugate is purified from unreacted starting materials and byproducts
using an appropriate chromatographic technique, such as reversed-phase HPLC.

o Characterization: The purified product is characterized by analytical techniques like LC-MS
and NMR to confirm its identity and purity.

Logical Relationship of N-(Boc-PEG5)-N-bis(PEG4-
acid)

The following diagram illustrates the key functional components of the molecule and their
general reactivity.
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Logical Diagram of N-(Boc-PEGS5)-N-bis(PEG4-acid) Functionality
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Caption: Functional groups of N-(Boc-PEG5)-N-bis(PEG4-acid) and their reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["'N-(Boc-PEG5)-N-bis(PEG4-acid)" molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3325257#n-boc-peg5-n-bis-peg4-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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